Skin Cancer

Description

Skin cancer is the uncontrolled growth of abnormal skin cells, most often developing on skin exposed to the sun. The three main types are basal cell carcinoma, squamous cell carcinoma, and melanoma. It can also affect areas not typically exposed to sunlight. Early detection and treatment are crucial for improved outcomes. Risk factors include excessive UV exposure, fair skin, and a weakened immune system. Regular skin checks and sun protection are vital for prevention.
